Cas no 10541-83-0 (4-(Methylamino)benzoic acid)

• Product Name: 4-(Methylamino)benzoic acid
• CAS No: 10541-83-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00002535
• CID: 48651
• PubChem ID: 87572348
• Update Time: 2025-05-20

4-(Methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylamino)benzoic acid
• 4-Methylaminobenzoic acid
• 4-(Methylamino)benzo
• p-Methylaminobenzoicacid
• N-Methyl-4-aminobenzoate
• N-Methyl-4-aminobenzoic acid
• 4-MABA
• NSC 102506
• 4-(methylamino)-benzoicaci
• PARA-METHYLAMINOBENZOICACID
• P-(METHYLAMINO)BENZOIC ACID
• 4-(METYLAMINO)-BENZOIC ACID
• 4-(N-METHYLAMINO)BENZOIC ACID
• p-(N-Methylamino)benzoic acid
• Benzoic acid, 4-(methylamino)-
• p-Methylaminobenzoic acid
• Benzoic acid, p-(methylamino)-
• 4-Methylamino-benzoic acid
• ARU98Z0OZY
• ZVIDMSBTYRSMAR-UHFFFAOYSA-N
• 81P
• PubChem4517
• 4-(methylamino)benzoic
• Maybridge3_003350
• p-Ca
• IDI1_014737
• Q27107471
• SCHEMBL18881012
• NSC102506
• SCHEMBL10643579
• NS00023374
• CHEBI:7308
• W-200739
• 10541-83-0
• Oprea1_065286
• AMY23261
• AKOS005202998
• FT-0619057
• A801236
• AC-18777
• DTXSID8065117
• EN300-51519
• F16175
• AI3-62242
• 4-(methylamino) benzoic acid
• M0267
• NSC-102506
• EINECS 234-121-7
• BIDD:GT0254
• CS-0029513
• SCHEMBL98312
• FT-0619056
• p-Carboxy-N-methylaniline
• MFCD00002535
• 4-methylamino benzoic acid
• Z727574068
• 535DA2AE-A158-46F5-AFD0-CA8F157E14D4
• InChI=1/C8H9NO2/c1-9-7-4-2-6(3-5-7)8(10)11/h2-5,9H,1H3,(H,10,11
• SY011239
• HMS1440I06
• 4-(Methylamino)-benzoic acid
• C03522
• STR03499
• 4-(Methylamino)benzoicAcid
• CHEMBL3098156
• 4-(Methylamino)benzoic acid, 97%
• p-methylamino-benzoic acid
• UNII-ARU98Z0OZY
• 4-(N-Methylamino)benzoic Acid; N-Methyl-4-aminobenzoic Acid; NSC 102506;
• 4-Aminobenzoic acid, N-methyl-

• MDL： MFCD00002535
• Inchi： 1S/C8H9NO2/c1-9-7-4-2-6(3-5-7)8(10)11/h2-5,9H,1H3,(H,10,11)
• InChI Key： ZVIDMSBTYRSMAR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC)=O
• BRN： 2082805

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: solid
• Density: 1.2023 (rough estimate)
• Melting Point: 159.0 to 164.0 deg-C
• Boiling Point: 273.17°C (rough estimate)
• Flash Point: 148.3℃
• Refractive Index: 1.5810 (estimate)
• Solubility: Slightly soluble. Soluble in alcohol.
• PSA: 49.33000
• LogP: 1.49950
• Solubility: Soluble in water.
• pka: 5.04(at 25℃)

4-(Methylamino)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36/37-S37/39-S26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(Methylamino)benzoic acid

Comprehensive Overview of 4-(Methylamino)benzoic acid (CAS No. 10541-83-0): Properties, Applications, and Industry Insights

4-(Methylamino)benzoic acid (CAS 10541-83-0), a derivative of benzoic acid, is an organic compound with significant relevance in pharmaceutical and chemical research. This white to off-white crystalline powder is widely recognized for its role as an intermediate in synthesizing active pharmaceutical ingredients (APIs). The compound’s molecular formula, C₈H₉NO₂, and its unique methylamino functional group make it a versatile building block in medicinal chemistry. Researchers and manufacturers frequently search for terms like "4-(Methylamino)benzoic acid uses", "CAS 10541-83-0 supplier", or "synthesis of methylamino benzoic acid derivatives", reflecting its industrial demand.

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From a technical perspective, 4-(Methylamino)benzoic acid exhibits a melting point range of 160–165°C and moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). Its pKa value (~4.9) influences its reactivity in esterification and amidation reactions, a topic often queried as "optimizing 4-(Methylamino)benzoic acid reactions". Analytical methods such as HPLC and NMR are commonly employed for purity verification, with researchers seeking "CAS 10541-83-0 analytical standards" for quality control.

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In summary, 4-(Methylamino)benzoic acid (CAS 10541-83-0) bridges multiple scientific disciplines, from drug discovery to material science. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued relevance. For professionals seeking deeper insights, resources on "structure-activity relationships of substituted benzoic acids" or "scalable purification techniques" offer valuable supplementary knowledge.